(E)-N-Acetyl-N-desmethyl Doxepin
(E)-N-Acetyl-N-desmethyl Doxepin
Brand Name:
Vulcanchem
CAS No.:
250331-54-5
VCID:
VC0140569
InChI:
InChI=1S/C20H21NO2/c1-15(22)21(2)13-7-11-18-17-9-4-3-8-16(17)14-23-20-12-6-5-10-19(18)20/h3-6,8-12H,7,13-14H2,1-2H3/b18-11+
SMILES:
CC(=O)N(C)CCC=C1C2=CC=CC=C2COC3=CC=CC=C31
Molecular Formula:
C20H21NO2
Molecular Weight:
307.393
(E)-N-Acetyl-N-desmethyl Doxepin
CAS No.: 250331-54-5
Reference Standards
VCID: VC0140569
Molecular Formula: C20H21NO2
Molecular Weight: 307.393
CAS No. | 250331-54-5 |
---|---|
Product Name | (E)-N-Acetyl-N-desmethyl Doxepin |
Molecular Formula | C20H21NO2 |
Molecular Weight | 307.393 |
IUPAC Name | N-[(3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)propyl]-N-methylacetamide |
Standard InChI | InChI=1S/C20H21NO2/c1-15(22)21(2)13-7-11-18-17-9-4-3-8-16(17)14-23-20-12-6-5-10-19(18)20/h3-6,8-12H,7,13-14H2,1-2H3/b18-11+ |
Standard InChIKey | BFOHVOUMOVZBKO-WOJGMQOQSA-N |
SMILES | CC(=O)N(C)CCC=C1C2=CC=CC=C2COC3=CC=CC=C31 |
Synonyms | N-[(3E)-3-Dibenz[b,e]oxepin-11(6H)-ylidenepropyl]-N-methylacetamide; |
PubChem Compound | 59023614 |
Last Modified | Nov 11 2021 |
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